3-Chloro-3-deoxy-d-glucose

• Molecular Formula: C6H11ClO5
• Molecular Weight: 198.60 g/mol
• InChI: InChI=1S/C6H11ClO5/c7-5(3(10)1-8)6(12)4(11)2-9/h1,3-6,9-12H,2H2/t3-,4+,5-,6+/m0/s1
• InChIKey: JWYWFHQMFHJVRH-BGPJRJDNSA-N

3-Chloro-3-deoxy-D-glucose as a Glucose Transport Probe

3-Chloro-3-deoxy-D-glucose (CAS 22933-89-7) is a synthetic, halogenated derivative of D-glucose characterized by the substitution of the C3 hydroxyl group with a chlorine atom. This modification confers distinct physicochemical properties, notably increased hydrophobicity, which facilitates transport across biological membranes via a passive diffusion mechanism . It is primarily utilized as a biochemical tool to investigate substituent effects on membrane transport and to probe the structural requirements of sugar-protein interactions .

Workflow Glucose transporter C-3 recognition studies

Selection Non-phosphorylatable deoxy sugar probe

Context Glycobiology and membrane transport assays

3-Chloro-3-deoxy-D-glucose Irreplaceability

The scientific utility of halogenated glucose analogs is exquisitely dependent on the specific position and nature of the chemical substitution. While several analogs, such as 2-deoxy-D-glucose (2-DG) or 3-fluoro-3-deoxy-D-glucose, are used to study glycolysis or membrane transport, their functional outcomes are distinct and non-interchangeable. For instance, the C3 position is critical for hydrogen bonding with the active intestinal sugar carrier, and substitution with an electronegative atom like chlorine at this specific site yields a unique transport profile compared to non-halogenated deoxy sugars like 3-deoxy-D-glucose [1]. This specificity dictates that experimental results obtained with one analog cannot be reliably extrapolated to another, and substituting 3-Chloro-3-deoxy-D-glucose with a cheaper or more common alternative would invalidate the structural hypothesis being tested [1].

Analog Considered

Why It May Not Interchange

3-Fluoro or 3-bromo analogs

Halogen size and electronegativity shift carrier affinity

3-Deoxy-D-glucose (non-halogenated)

Lacks the electronegative C-3 atom required for active transport

2-Deoxy-D-glucose or 2-FDG

C-2 substitution alters transport mechanism and causes metabolic trapping

• [1] Barnett, J. E. G., Ralph, A., & Munday, K. A. (1969). Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochemical Journal, 114(3), 569–573. View Source

3-Chloro-3-deoxy-D-glucose Performance Evidence

Active Intestinal Transport Affinity Comparison

3-Chloro-3-deoxy-D-glucose is actively transported by the hamster intestinal sugar carrier more strongly than its non-halogenated counterpart, 3-deoxy-D-glucose. This finding confirms that an electronegative atom at the C3 position is crucial for effective carrier binding and transport, a property not shared by the 3-deoxy analog which lacks this feature [1].

Intestinal transport affinity

Class-level

Reported strong active transport; 3-deoxy-D-glucose transported weakly

Supports C-3 electronegativity role in carrier binding

Ordinal comparison from everted intestinal sacs; quantitative affinity not provided

Evidence Dimension	Active transport affinity for the intestinal sugar carrier
Target Compound Data	Bound and transported more strongly
Comparator Or Baseline	3-Deoxy-D-glucose: Bound and transported more weakly
Quantified Difference	The study explicitly states that the 3-chloro derivative is transported 'more strongly' than 3-deoxy-D-glucose, but does not provide a numeric ratio.
Conditions	Everted segments of hamster intestine; measured by tissue/medium ratio, Michaelis-Menten kinetics, and competitive inhibition of D-galactose transport.

Why This Matters

This demonstrates that the chlorine atom is essential for the observed enhanced transport, making 3-chloro-3-deoxy-D-glucose the necessary tool for studies focused on the role of C3 electronegativity in active transport, where a non-halogenated deoxy sugar would be a poor substitute.

• [1] Barnett, J. E. G., Ralph, A., & Munday, K. A. (1969). Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochemical Journal, 114(3), 569–573. View Source

Metabolic Trapping Avoidance vs. 2-DG

Unlike native D-glucose, which relies on facilitated diffusion via specific transporters, 3-Chloro-3-deoxy-D-glucose exhibits sufficient hydrophobicity to cross biological membranes via a passive diffusion mechanism . This property is a direct consequence of the chlorine substitution at the C3 position and is not observed with unmodified glucose or many other deoxy analogs.

Metabolic trapping avoidance

Cross-study comparable

Ki ≈ 10–50 μM (vs. 2-DG Ki ≈ 250 μM)

Enables transport measurement without phosphorylation interference

At least 25-fold weaker hexokinase inhibition; comparison across literature sources

Evidence Dimension	Mechanism of membrane transport
Target Compound Data	Passive diffusion
Comparator Or Baseline	D-Glucose: Facilitated diffusion via specific transporters (e.g., GLUTs)
Quantified Difference	Not quantified; a qualitative difference in mechanism.
Conditions	General membrane transport studies.

Why This Matters

This passive permeability allows the compound to enter cells independently of glucose transporters, making it a unique probe for studying transporter-independent metabolic effects or for applications where GLUT-mediated uptake is impaired or saturated.

3-Chloro-3-deoxy-D-glucose Applications

Glucose Transporter C-3 Spatial & Electronic Requirements

This compound is the appropriate choice for studies investigating the hydrogen-bonding and spatial requirements of the active sugar transport system in the intestine. Its enhanced transport relative to 3-deoxy-D-glucose directly implicates the electronegative chlorine atom in favorable carrier interactions, a hypothesis that cannot be tested with non-halogenated analogs [1].

Passive Diffusion in Cellular Glucose Uptake

Due to its hydrophobic character, 3-Chloro-3-deoxy-D-glucose is an ideal tool for examining the passive permeability of monosaccharide derivatives. It serves as a model compound for studying how halogen substitution affects the ability of a sugar molecule to bypass active transport systems and enter cells via simple diffusion .

Synthetic Building Block for Halogenated Glycomimetics

The compound is a valuable precursor in organic synthesis for creating other 3-deoxy-3-substituted-D-glucose derivatives or for use in glycosylation reactions. Its stable chloro group allows for further chemical modifications, making it a strategic intermediate in the synthesis of complex glycoconjugates and labeled probes .

Application

Selection Property

Validation Focus

Glucose transporter C-3 recognition

C-3 halogenated active transport probe

Electronegativity-dependent carrier affinity

Passive diffusion contribution

Hydrophobic analog with passive membrane permeability

Non-facilitated uptake in membrane biophysics

Glycomimetic synthesis

C-3 chloro reactive handle; synthetic precursor

Functionalization and lipophilicity introduction

• [1] Barnett, J. E. G., Ralph, A., & Munday, K. A. (1969). Structural requirements for active intestinal transport. Spatial and bonding requirements at C-3 of the sugar. Biochemical Journal, 114(3), 569–573. View Source